Cas no 941901-71-9 (1-2-(4-methylphenyl)-2-oxoethyl-3-(pyridin-3-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione)

• Product Name: 1-2-(4-methylphenyl)-2-oxoethyl-3-(pyridin-3-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione
• CAS No: 941901-71-9
• MF: C₂₂H₁₈N₄O₃
• MW: 386.403324604034
• CID: 6256289
• PubChem ID: 16951839
• Update Time: 2025-10-20

1-2-(4-methylphenyl)-2-oxoethyl-3-(pyridin-3-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-methylphenyl)-2-oxoethyl-3-(pyridin-3-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione
• 941901-71-9
• 1-(2-oxo-2-(p-tolyl)ethyl)-3-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione
• F2437-0136
• AKOS016393668
• 1-[2-(4-methylphenyl)-2-oxoethyl]-3-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidine-2,4-dione

• Inchi： 1S/C22H18N4O3/c1-15-6-8-17(9-7-15)19(27)14-25-18-5-3-11-24-20(18)21(28)26(22(25)29)13-16-4-2-10-23-12-16/h2-12H,13-14H2,1H3
• InChI Key： YAFRUHSANMEBSG-UHFFFAOYSA-N
• SMILES： O=C1N(C(C2C(=CC=CN=2)N1CC(C1C=CC(C)=CC=1)=O)=O)CC1C=NC=CC=1

Computed Properties

• Exact Mass: 386.13789045g/mol
• Monoisotopic Mass: 386.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.5Ų

Additional information on 1-2-(4-methylphenyl)-2-oxoethyl-3-(pyridin-3-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione

Comprehensive Analysis of 1-2-(4-methylphenyl)-2-oxoethyl-3-(pyridin-3-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione (CAS No. 941901-71-9)

The compound 1-2-(4-methylphenyl)-2-oxoethyl-3-(pyridin-3-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione (CAS No. 941901-71-9) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrido[3,2-d]pyrimidine core, positions it as a promising candidate for therapeutic applications. Researchers are particularly interested in its potential interactions with enzymes and receptors, given its pyridin-3-yl and 4-methylphenyl substituents, which are known to enhance binding affinity and selectivity.

In recent years, the demand for novel small-molecule inhibitors and kinase-targeting agents has surged, driven by advancements in precision medicine. 1-2-(4-methylphenyl)-2-oxoethyl-3-(pyridin-3-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione aligns with this trend, as its structural motifs are frequently explored in cancer therapeutics and neurodegenerative disease research. A growing body of literature suggests that derivatives of this compound may modulate key signaling pathways, such as PI3K/AKT and MAPK, which are critical in cell proliferation and survival.

The synthesis of CAS No. 941901-71-9 involves multi-step organic reactions, including cyclocondensation and N-alkylation, to achieve the desired pyrido[3,2-d]pyrimidine-2,4-dione scaffold. Chemists often optimize reaction conditions to improve yield and purity, as impurities can significantly impact biological activity. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with stringent pharmaceutical standards.

From a commercial perspective, 1-2-(4-methylphenyl)-2-oxoethyl-3-(pyridin-3-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione is primarily supplied to research institutions and biotech companies engaged in drug discovery. Its applications extend to high-throughput screening (HTS) platforms, where it serves as a reference compound for identifying new bioactive molecules. The compound's stability under physiological conditions further enhances its utility in in vitro and in vivo studies.

Environmental and safety considerations are also paramount when handling CAS No. 941901-71-9. While it is not classified as hazardous under current regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and fume hoods, are recommended. Researchers are advised to consult material safety data sheets (MSDS) for detailed handling instructions.

Looking ahead, the exploration of 1-2-(4-methylphenyl)-2-oxoethyl-3-(pyridin-3-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione is expected to expand, particularly in the context of personalized medicine and combinatorial chemistry. Its versatility and potential for structural modifications make it a valuable tool for addressing unmet medical needs. As the scientific community continues to unravel its mechanisms of action, this compound may pave the way for next-generation therapeutics.